Cas no 163564-55-4 (2-Butenedioic acid,2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrienyl]-, (2E)- (9CI))

• Product Name: 2-Butenedioic acid,2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrienyl]-, (2E)- (9CI)
• CAS No: 163564-55-4
• MF: C₂₀O₄
• MW: 304.211605072021
• CID: 170821
• Update Time: 2024-03-06

2-Butenedioic acid,2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrienyl]-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrienyl]-, (2E)- (9CI)
• 2-Butenedioicacid, 2-(4,8,12-trimethyl-3,7,11-tridecatrienyl)-, (E,E,E)-
• Schizostatin
• (E,E,E)-2-(4,8,12-Trimethyl-3,7,11-tridecatrienyl)-2-butenedioic acid
• 2-Butenedioic acid, 2-[(3E,7E)-4,8,12-trimethyl-3,7,11-tridecatrienyl]-, (2E)- (9CI)

• Inchi： 1S/C20O4/c1-15(2)8-5-9-16(3)10-6-11-17(4)12-7-13-18(20(23)24)14-19(21)22
• InChI Key： DXILWXGWJPMFCL-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]/[C][C]/C(=[C]/[C][C]/C(/C(=O)[O])=[C]/C(=O)[O])/[C])/[C])/[C] |^1:0,2,6,10,16,17,20,21,22,23,^4:3,4,7,8,11,12|

Computed Properties

• Exact Mass: 334.2145
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 5.231

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 529.6±50.0 °C(Predicted)
• PSA: 74.6
• pka: 3.56±0.19(Predicted)